Cas no 1261922-99-9 (4-(3-Chloro-4-fluorophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3-Chloro-4-fluorophenyl)-3-fluorobenzoic acid
• CAS No: 1261922-99-9
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18321030
• CID: 1039220
• PubChem ID: 53226921
• Update Time: 2025-09-28

4-(3-Chloro-4-fluorophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2,4'-difluoro-[1,1'-biphenyl]-4-carboxylic acid
• 3'-Chloro-2,4'-difluoro-[1,1'-biphenyl]-4-carboxylicacid
• 4-(3-CHLORO-4-FLUOROPHENYL)-3-FLUOROBENZOIC ACID
• 3'-Chloro-2,4'-difluoro[1,1'-biphenyl]-4-carboxylic acid
• AKOS016001099
• DTXSID30690539
• A889569
• 1261922-99-9
• MFCD18321030
• BS-20199
• 3/'-Chloro-2,4/'-difluoro-[1,1/'-biphenyl]-4-carboxylic acid
• CS-0209439
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-chloro-2,4'-difluoro-
• 4-(3-Chloro-4-fluorophenyl)-3-fluorobenzoic acid

• MDL： MFCD18321030
• Inchi： 1S/C13H7ClF2O2/c14-10-5-7(2-4-11(10)15)9-3-1-8(13(17)18)6-12(9)16/h1-6H,(H,17,18)
• InChI Key： NVIGYHZIXCUAIE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(=O)O)=CC=1F)F

Computed Properties

• Exact Mass: 268.01000
• Monoisotopic Mass: 268.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.98340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls